Cas no 91717-23-6 (6-Methyl-2-piperidin-1-ylpyrimidin-4-amine)

• Product Name: 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine
• CAS No: 91717-23-6
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5733132
• PubChem ID: 56828606
• Update Time: 2025-08-05

6-Methyl-2-piperidin-1-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS011472283
• 6-methyl-2-piperidin-1-ylpyrimidin-4-amine
• 91717-23-6
• 6-methyl-2-(piperidin-1-yl)pyrimidin-4-amine
• F1969-0043
• DTXSID301263480
• 6-Methyl-2-(1-piperidinyl)-4-pyrimidinamine
• 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine

• Inchi： 1S/C10H16N4/c1-8-7-9(11)13-10(12-8)14-5-3-2-4-6-14/h7H,2-6H2,1H3,(H2,11,12,13)
• InChI Key： CGQSWCVGNGYIRL-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C=C(C)N=2)N)CCCCC1

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Additional information on 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine

6-Methyl-2-piperidin-1-ylpyrimidin-4-amine: A Comprehensive Overview

6-Methyl-2-piperidin-1-ylpyrimidin-4-amine, also known by its CAS registry number CAS No. 91717-23-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound consists of a pyrimidine ring system substituted with a methyl group at position 6 and a piperidine moiety at position 2, along with an amine group at position 4. These structural features contribute to its unique chemical properties and potential bioactivity.

The synthesis of 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the reaction efficiency, reducing both time and cost associated with its preparation.

In terms of biological activity, 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine has been studied extensively for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for drug development.

Beyond its enzymatic activity, the compound has also been investigated for its ability to modulate other cellular processes. For instance, research has shown that it can influence the activity of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological functions. This dual mechanism of action highlights the versatility of 6-Methyl-2-piperidin-1-ylpyrimidin-4-amine as a multi-target drug candidate.

The pharmacokinetic properties of this compound have also been evaluated in preclinical models. Studies indicate that it possesses moderate solubility and permeability, which are essential for effective absorption and distribution within the body. However, further optimization may be required to improve its bioavailability and reduce potential toxicity.

In conclusion, 6-Methyl-2-piperidin-1-ylyprimidin-inam, or CAS No. 917177236 is a promising molecule with a wide range of applications in drug discovery and development. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers in the field of medicinal chemistry.